Cas no 651307-79-8 (5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)-)

5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)- structure
651307-79-8 structure
Product Name:5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)-
CAS No:651307-79-8
MF:C25H25N3O2S
MW:431.549904584885
CID:406456
Update Time:2024-01-29

5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)-
    • 5-Isoquinolinesulfonamide, N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)-
    • Inchi: 1S/C25H25N3O2S/c26-17-21-8-4-9-22(16-21)19-28(15-13-20-6-2-1-3-7-20)31(29,30)25-11-5-10-23-18-27-14-12-24(23)25/h1-12,14,16,18H,13,15,17,19,26H2
    • InChI Key: VSCICYVIEIFFFZ-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(S(N(CC3=CC=CC(CN)=C3)CCC3=CC=CC=C3)(=O)=O)=CC=C2)C=CN=1

Computed Properties

  • Exact Mass: 431.16695

Experimental Properties

  • Density: 1.268±0.06 g/cm3(Predicted)
  • Boiling Point: 662.5±65.0 °C(Predicted)
  • PSA: 76.29
  • pka: 8.98±0.10(Predicted)

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